6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C19H16N4O4S
• Molecular Weight: 396.4 g/mol
• IUPAC Name: 6-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[(4-methoxyphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C19H16N4O4S/c1-24-13-3-5-14(6-4-13)27-11-17-20-21-19-23(17)22-18(28-19)12-2-7-15-16(10-12)26-9-8-25-15/h2-7,10H,8-9,11H2,1H3
• InChI Key: NSOXCNGVLYMPOV-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC2=NN=C3N2N=C(S3)C4=CC5=C(C=C4)OCCO5

Description

6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as BDTMT, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the class of triazolo-thiadiazoles, which have been found to exhibit various biological activities such as antitumor, antimicrobial, and antiviral properties.

Mechanism of Action

The mechanism of action of 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been proposed that the compound may exert its biological activities by inhibiting various enzymes and signaling pathways. For example, it has been reported to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and repair. 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been found to inhibit the Akt/mTOR signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects
6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells by activating caspase-3 and caspase-9, which are enzymes involved in programmed cell death. 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been found to inhibit cell migration and invasion, which are important processes involved in tumor metastasis. In addition, it has been reported to induce cell cycle arrest at the G2/M phase, which is important for DNA repair and cell survival.

Advantages and Limitations for Lab Experiments

6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages and limitations for lab experiments. One advantage is that it exhibits potent biological activities at low concentrations, which makes it a potential candidate for drug development. Another advantage is that it has a relatively simple synthesis method, which makes it easy to produce in large quantities. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. Another limitation is that it has not been extensively studied in vivo, which makes it difficult to determine its potential toxicity and efficacy in animal models.

Future Directions

There are several future directions for research on 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to study its potential applications in drug development for cancer and infectious diseases. Another direction is to investigate its mechanism of action and identify its molecular targets. In addition, it would be interesting to study its effects in animal models to determine its potential toxicity and efficacy. Finally, it would be valuable to explore the structure-activity relationship of 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole and its analogs to identify compounds with improved biological activities and pharmacological properties.
Conclusion
In conclusion, 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a novel compound that has been synthesized and studied for its potential applications in scientific research. It exhibits promising biological activities such as antitumor, antimicrobial, and antiviral properties. Its mechanism of action is not fully understood, but it has been proposed to inhibit various enzymes and signaling pathways. 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages and limitations for lab experiments, and there are several future directions for research on this compound. Overall, 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising candidate for drug development and scientific research.

Synthesis Methods

6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can be synthesized using a multistep synthetic procedure that involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 4-methoxyphenol in the presence of a base to form the corresponding ester. The ester is then reacted with 1,2,4-triazole-3-thiol in the presence of a coupling agent to form 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. The purity of the compound can be confirmed using various analytical techniques such as NMR, IR, and HPLC.

Scientific Research Applications

6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to exhibit promising biological activities that make it a potential candidate for scientific research. It has been reported to have antitumor activity against various cancer cell lines such as MCF-7, HepG2, and A549. 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-[(4-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has also been found to exhibit antibacterial activity against Gram-positive and Gram-negative bacteria. In addition, it has been reported to have antiviral activity against herpes simplex virus type 1 (HSV-1) and type 2 (HSV-2).